1-(4-Hydroxymethyl-phenyl)-piperidin-2-one

• Molecular Formula: C12H15NO2
• Molecular Weight: 205.25 g/mol
• IUPAC Name: 1-[4-(hydroxymethyl)phenyl]piperidin-2-one
• InChI: InChI=1S/C12H15NO2/c14-9-10-4-6-11(7-5-10)13-8-2-1-3-12(13)15/h4-7,14H,1-3,8-9H2
• InChI Key: GPMDDGZGRMYBBL-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C(=O)C1)C2=CC=C(C=C2)CO

Description

1-(4-Hydroxymethyl-phenyl)-piperidin-2-one is a useful research compound. Its molecular formula is C12H15NO2 and its molecular weight is 205.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The oxo-piperdinyl intermediate from Step 2 (2 g, 5.43 mmol) was dissolved in MeOH and treated with 1N NaOH (20 mL). The reaction was stirred for 20 minutes. The reaction mixture was concentrated in vacuo. The resulting oil was partitioned between H2O and EtOAc. The layers were separated and the organic layer was dried (MgSO4), filtered and concentrated to give the title compound as an off-white solid.